Cas no 2378507-18-5 (tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate)

• Product Name: tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate
• CAS No: 2378507-18-5
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 6024769
• PubChem ID: 60137716
• Update Time: 2025-05-22

tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• [4-(4-Chloro-pyrimidin-2-ylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• 2378507-18-5
• EN300-7446910
• AKOS015940676
• tert-butyl N-[4-[(4-chloropyrimidin-2-yl)amino]cyclohexyl]carbamate
• tert-Butyl(4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate
• 1289385-84-7
• SB58728
• tert-butyl N-[(1r,4r)-4-[(4-chloropyrimidin-2-yl)amino]cyclohexyl]carbamate
• tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate

• Inchi： 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)19-11-6-4-10(5-7-11)18-13-17-9-8-12(16)20-13/h8-11H,4-7H2,1-3H3,(H,19,21)(H,17,18,20)
• InChI Key： ZQSMFMYEPUGBBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)NC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.1509537g/mol
• Monoisotopic Mass: 326.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate

tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate

The compound tert-butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate with CAS No. 2378507-18-5 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a tert-butyl carbamate group attached to a cyclohexane ring substituted with an N-(4-chloropyrimidin-2-yl)amino group. The combination of these structural elements contributes to its potential as a lead compound in drug discovery efforts, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their ability to modulate various biological targets, including kinases, proteases, and other enzymes implicated in disease states. The presence of the 4-chloropyrimidin-2-yl amino group in this compound suggests that it may exhibit inhibitory activity against specific enzymatic targets, making it a promising candidate for further investigation. Researchers have explored the synthesis and characterization of similar compounds, emphasizing their potential as inhibitors of key signaling pathways involved in cancer, inflammation, and neurodegenerative diseases.

The synthesis of tert-butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate involves a multi-step process that typically begins with the preparation of the pyrimidine derivative. This is followed by coupling reactions to introduce the amino group onto the cyclohexane ring and subsequent carbamate formation using tert-butyl chloroformate or similar reagents. The optimization of reaction conditions, such as temperature, solvent, and catalysts, has been a focus of recent studies to enhance yield and purity. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the compound's structural integrity and purity.

In terms of biological activity, this compound has shown potential as an inhibitor of certain protein kinases, which are critical regulators of cellular processes. Preclinical studies have demonstrated its ability to modulate kinase activity in vitro, suggesting its potential utility in anticancer therapy. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability as a drug candidate. These studies are essential for understanding the compound's bioavailability and toxicity profile.

The structural versatility of tert-butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate allows for further modifications to optimize its pharmacological properties. For instance, substituent variations on the pyrimidine ring or cyclohexane moiety could enhance binding affinity or selectivity for specific targets. Researchers are actively exploring these possibilities through combinatorial chemistry approaches and high-throughput screening techniques.

In conclusion, tert-butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate represents a valuable addition to the portfolio of compounds under investigation for therapeutic applications. Its unique structure, coupled with promising biological activity profiles, positions it as a compelling lead for future drug development efforts. As research progresses, further insights into its mechanism of action and therapeutic potential will undoubtedly emerge.